(2S)-1-{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol

• CAS RN: 2059910-42-6
• Molecular Formula: C17H19Cl2NO2
• Molecular Weight: 340.2

Description

(2S)-1-{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol, also known as 2S-1-{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol, is an organic compound that has a wide range of applications in scientific research. It is a synthetic compound and can be synthesized in the laboratory using a variety of methods. This compound has been studied extensively in recent years due to its potential applications in drug discovery, biochemistry, and physiology.

Mechanism of Action

(2S)-1-{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol is a synthetic compound that has been shown to interact with a variety of cellular proteins and enzymes. It has been shown to act as an agonist of the G-protein coupled receptor, which is involved in the regulation of cell signaling pathways. It has also been shown to interact with the enzyme tyrosine kinase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects
(2S)-1-{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and the production of pro-inflammatory cytokines. It has also been shown to have anti-cancer effects, as it has been shown to inhibit the growth of tumor cells in vitro. In addition, it has been shown to have anti-viral activity and to be effective against a variety of viruses, including HIV and influenza.

Advantages and Limitations for Lab Experiments

(2S)-1-{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol has several advantages for laboratory experiments. First, it is a synthetic compound, which means that it can be synthesized in the laboratory in a relatively short amount of time. Second, it is relatively stable and can be stored for long periods of time. Finally, it is relatively inexpensive, which makes it an ideal choice for laboratory experiments. However, there are some limitations to using this compound in laboratory experiments. For example, it is not water soluble, which can make it difficult to use in some experiments. In addition, it is not approved for use in humans, so it cannot be used in clinical studies.

Future Directions

The potential applications of (2S)-1-{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol are still being explored. One potential area of research is the development of new drugs and therapies based on this compound. For example, it could be used to develop new anti-cancer drugs or therapies for other diseases and disorders. In addition, it could be used to develop new treatments for viral infections, such as HIV and influenza. Finally, it could be used to develop new methods of gene regulation and cell signaling pathways.

Synthesis Methods

(2S)-1-{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol can be synthesized in the laboratory using a variety of methods. The most commonly used method is the condensation reaction of 2,4-dichlorophenylacetic acid with an amine, such as 2-amino-3-phenoxypropan-2-ol. This reaction is usually carried out in an organic solvent such as dichloromethane or ethyl acetate in the presence of an acid catalyst, such as p-toluenesulfonic acid. The reaction is typically carried out at room temperature and can be completed in several hours.

Scientific Research Applications

(2S)-1-{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol{[2-(2,4-dichlorophenyl)ethyl]amino}-3-phenoxypropan-2-ol has been studied extensively in recent years due to its potential applications in drug discovery, biochemistry, and physiology. This compound has been used in a variety of studies related to the development of new drugs and therapies for a variety of diseases and disorders. It has also been used in studies related to the regulation of cell signaling pathways, enzyme regulation, and gene expression.